Cas no 137084-98-1 (Benzamide,3-[(1-oxobutyl)amino]-)

• Product Name: Benzamide,3-[(1-oxobutyl)amino]-
• CAS No: 137084-98-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 166907
• PubChem ID: 132023
• Update Time: 2025-04-19

Benzamide,3-[(1-oxobutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzamide,3-[(1-oxobutyl)amino]-
• 3-(butanoylamino)benzamide
• 3-(N-butyrylamino)benzamide
• 3-((1-Oxobutyl)amino)benzamide
• 3-(Butyrylamino)benzamide
• Benzamide, 3-((1-oxobutyl)amino)-
• SCHEMBL3362788
• 3-butyrylaminobenzamide
• 137084-98-1
• DTXSID40160056
• AKOS003559394

• Inchi： 1S/C11H14N2O2/c1-2-4-10(14)13-9-6-3-5-8(7-9)11(12)15/h3,5-7H,2,4H2,1H3,(H2,12,15)(H,13,14)
• InChI Key： DZYCSRMTMDCDGB-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC1C=CC=C(C(N)=O)C=1

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.105528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 6
• XLogP3: nothing
• Topological Polar Surface Area: 72.2

Experimental Properties

• Density: 1.183
• Boiling Point: 444.3°C at 760 mmHg
• Flash Point: 222.5°C
• Refractive Index: 1.589
• PSA: 72.19